![molecular formula C13H10Cl2O B6381396 3-Chloro-5-(4-chloro-2-methylphenyl)phenol, 95% CAS No. 1261920-76-6](/img/structure/B6381396.png)
3-Chloro-5-(4-chloro-2-methylphenyl)phenol, 95%
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Overview
Description
3-Chloro-5-(4-chloro-2-methylphenyl)phenol, 95% (abbreviated as 3-C5-4-C2-MPP, 95%) is a synthetic compound that is used in various scientific and industrial applications. It is an aromatic phenol that has a chloro-substituted phenyl ring at the para-position. It is a white, crystalline solid with a melting point of 115-118 °C and a boiling point of 287-288 °C. It is soluble in common organic solvents such as ethanol, ethyl acetate, and acetone.
Mechanism of Action
The mechanism of action of 3-C5-4-C2-MPP, 95% is not fully understood. However, it is believed that the compound acts through a Friedel-Crafts alkylation reaction, in which the chloroacetyl chloride reacts with the phenol ring of 4-chloro-2-methylphenol to form the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-C5-4-C2-MPP, 95%, have not been extensively studied. However, it is believed that the compound has a low toxicity and is not expected to cause any adverse effects.
Advantages and Limitations for Lab Experiments
The advantages of using 3-C5-4-C2-MPP, 95%, in laboratory experiments include its low cost, its availability, and its ease of use. It can also be used in a variety of reactions, including Friedel-Crafts alkylation and other organic synthesis reactions. However, it is important to note that the compound is flammable and should be handled with care.
Future Directions
Future research on 3-C5-4-C2-MPP, 95%, should focus on its biochemical and physiological effects, as well as its potential applications in various scientific fields. Additionally, further studies should be conducted to determine the optimal conditions for synthesizing the compound and to explore its potential use in drug synthesis and other industrial applications.
Synthesis Methods
3-C5-4-C2-MPP, 95% can be synthesized through a Friedel-Crafts alkylation reaction between 4-chloro-2-methylphenol and chloroacetyl chloride in the presence of anhydrous AlCl3 as a catalyst. The reaction is conducted in an inert solvent such as dichloromethane or toluene at a temperature of 0-5 °C. The reaction is completed in 2-3 hours, and the product is purified by recrystallization from a suitable solvent.
Scientific Research Applications
3-C5-4-C2-MPP, 95% has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of various compounds, including 3-chloro-4-methylthiophenol, 3-chloro-5-methylthiophenol, and 3-chloro-5-methyl-4-methylphenol. It has also been used as an intermediate in the synthesis of various drugs and pharmaceuticals, such as aminopyridines and sulfones.
properties
IUPAC Name |
3-chloro-5-(4-chloro-2-methylphenyl)phenol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10Cl2O/c1-8-4-10(14)2-3-13(8)9-5-11(15)7-12(16)6-9/h2-7,16H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OAXUUYHZJHSTIS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)Cl)C2=CC(=CC(=C2)Cl)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10Cl2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80686008 |
Source
|
Record name | 4',5-Dichloro-2'-methyl[1,1'-biphenyl]-3-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80686008 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
253.12 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261920-76-6 |
Source
|
Record name | 4',5-Dichloro-2'-methyl[1,1'-biphenyl]-3-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80686008 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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